Cas no 1638430-50-8 (5-chloro-2-fluoropyridine-3-sulfonamide)

5-Chloro-2-fluoropyridine-3-sulfonamide is a heterocyclic sulfonamide derivative with a pyridine core, featuring chloro and fluoro substituents at the 5- and 2-positions, respectively. This compound is valued for its versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both halogen and sulfonamide functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural features contribute to improved binding affinity and metabolic stability in drug design. The compound is typically characterized by high purity and consistent performance, making it a reliable choice for research and industrial-scale processes requiring precise molecular frameworks.

5-chloro-2-fluoropyridine-3-sulfonamide structure

1638430-50-8 structure

Product Name:5-chloro-2-fluoropyridine-3-sulfonamide

CAS No:1638430-50-8

MF:C₅H₄ClFN₂O₂S

MW:210.613862037659

CID:6072803

PubChem ID:165695148

Update Time:2025-06-07

5-chloro-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-fluoropyridine-3-sulfonamide
- 1638430-50-8
- EN300-1988039
- Inchi： 1S/C5H4ClFN2O2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H,(H2,8,10,11)
- InChI Key： QVHYUGKJJIBFCR-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)S(N)(=O)=O)F

Computed Properties

Exact Mass: 209.9666044g/mol
Monoisotopic Mass: 209.9666044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 81.4Å²

5-chloro-2-fluoropyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1988039-0.05g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	0.05g	$1224.0	2023-09-16
Enamine	EN300-1988039-0.1g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	0.1g	$1283.0	2023-09-16
Enamine	EN300-1988039-0.25g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	0.25g	$1341.0	2023-09-16
Enamine	EN300-1988039-0.5g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	0.5g	$1399.0	2023-09-16
Enamine	EN300-1988039-1.0g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	1g	$1458.0	2023-06-01
Enamine	EN300-1988039-2.5g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	2.5g	$2856.0	2023-09-16
Enamine	EN300-1988039-5.0g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	5g	$4226.0	2023-06-01
Enamine	EN300-1988039-10.0g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	10g	$6266.0	2023-06-01
Enamine	EN300-1988039-1g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	1g	$1458.0	2023-09-16
Enamine	EN300-1988039-5g	5-chloro-2-fluoropyridine-3-sulfonamide	1638430-50-8	5g	$4226.0	2023-09-16